Cas no 147484-87-5 (2,2-dimethyl-4-(o-tolyl)-4-oxo-butanoic acid)

• Product Name: 2,2-dimethyl-4-(o-tolyl)-4-oxo-butanoic acid
• CAS No: 147484-87-5
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• MDL: MFCD09801811
• CID: 1318554
• PubChem ID: 24727190
• Update Time: 2025-11-05

2,2-dimethyl-4-(o-tolyl)-4-oxo-butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-4-(o-tolyl)-4-oxo-butanoic acid
• LogP
• 2,2-dimethyl-4-(2-methylphenyl)-4-oxobutanoic acid
• 2,2-Dimethyl-4-(2-methylphenyl)-4-oxobutyric acid
• AKOS016022619
• 2,2-DIMETHYL-4-(2-METHYLPHENYL)-4-OXOBUTYRICACID
• 147484-87-5
• Benzenebutanoic acid, alpha,alpha,2-trimethyl-gamma-oxo-
• MFCD09801811
• DTXSID20645492

• MDL： MFCD09801811
• Inchi： 1S/C13H16O3/c1-9-6-4-5-7-10(9)11(14)8-13(2,3)12(15)16/h4-7H,8H2,1-3H3,(H,15,16)
• InChI Key： BCFWITROSMBDIT-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC(C1C=CC=CC=1C)=O)=O

Computed Properties

• Exact Mass: 220.10998
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.112
• Boiling Point: 379°C at 760 mmHg
• Flash Point: 197.2°C
• Refractive Index: 1.53
• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2-dimethyl-4-(o-tolyl)-4-oxo-butanoic acid

Recent Advances in the Study of 2,2-dimethyl-4-(o-tolyl)-4-oxo-butanoic acid (CAS: 147484-87-5)

The compound 2,2-dimethyl-4-(o-tolyl)-4-oxo-butanoic acid (CAS: 147484-87-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug development and therapeutic interventions. The latest research highlights its role as a key intermediate in the synthesis of bioactive molecules and its potential pharmacological properties.

Recent studies have focused on the synthesis and optimization of 2,2-dimethyl-4-(o-tolyl)-4-oxo-butanoic acid, with particular emphasis on improving yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational modeling has provided insights into its molecular interactions, suggesting potential binding affinities with various biological targets.

In the context of pharmacological applications, preliminary in vitro studies have demonstrated that 2,2-dimethyl-4-(o-tolyl)-4-oxo-butanoic acid exhibits moderate inhibitory activity against certain enzymes implicated in inflammatory pathways. These findings suggest its potential utility as a lead compound for the development of anti-inflammatory agents. However, further in vivo studies are required to validate these observations and assess its pharmacokinetic and toxicological profiles.

Another area of interest is the compound's role in the synthesis of more complex molecules. Researchers have successfully utilized 2,2-dimethyl-4-(o-tolyl)-4-oxo-butanoic acid as a building block in the construction of heterocyclic compounds, which are often associated with diverse biological activities. This versatility underscores its value in medicinal chemistry and drug discovery efforts.

Despite these promising developments, challenges remain in the large-scale production and application of 2,2-dimethyl-4-(o-tolyl)-4-oxo-butanoic acid. Issues such as scalability, cost-effectiveness, and environmental impact of its synthesis need to be addressed to facilitate its broader adoption in the pharmaceutical industry. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, the latest research on 2,2-dimethyl-4-(o-tolyl)-4-oxo-butanoic acid (CAS: 147484-87-5) highlights its significance as a versatile intermediate and a potential therapeutic agent. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications in drug development. The compound's unique properties and promising preliminary results make it a noteworthy subject for continued investigation in the field of chemical biology and pharmaceutical sciences.